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Compound of Interest

Compound Name:
3-Fluoro-5-

(trifluoromethyl)benzonitrile

Cat. No.: B106752 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

protection. This document provides a detailed, step-by-step guide for the safe disposal of 3-
Fluoro-5-(trifluoromethyl)benzonitrile, a compound that requires careful management due to

its hazardous properties.

Hazard Profile and Safety Precautions
3-Fluoro-5-(trifluoromethyl)benzonitrile is classified as a hazardous substance. It is harmful

if swallowed, in contact with skin, or if inhaled.[1][2] It can also cause skin and serious eye

irritation, as well as respiratory irritation.[1][2][3] The compound is a combustible liquid, and

explosive air/vapor mixtures are possible.[1] Therefore, strict adherence to safety protocols is

essential.

Personal Protective Equipment (PPE) is mandatory when handling this substance. This

includes:

Eye/Face Protection: Safety glasses with side-shields or goggles.[3]

Skin Protection: Chemical-resistant gloves (inspect before use) and a lab coat.[3]

Respiratory Protection: Use in a well-ventilated area or with a fume hood. If ventilation is

inadequate, a NIOSH-approved respirator is necessary.[3]
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Disposal Procedures
Waste containing 3-Fluoro-5-(trifluoromethyl)benzonitrile is considered hazardous waste.[1]

Disposal must be carried out in strict accordance with all applicable federal, state, and local

environmental regulations.

Primary Disposal Method:

The recommended method for disposal is to engage a licensed professional waste disposal

service.[3] The material should be incinerated in a chemical incinerator equipped with an

afterburner and scrubber.[3]

Step-by-Step Disposal Protocol:

Segregation and Collection:

Collect surplus and non-recyclable solutions of 3-Fluoro-5-(trifluoromethyl)benzonitrile
in a dedicated, properly labeled, and sealed container.

Ensure the container is compatible with the chemical and is kept closed when not in use.

Spill Management:

In the event of a spill, evacuate the area and remove all sources of ignition.[1][4]

Wear appropriate PPE.

Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.[1][5]

Carefully collect the absorbed material and place it into a suitable, closed container for

disposal.[1][3]

Do not allow the product to enter drains or waterways.[1][3]

Contaminated Material Disposal:

Any materials that have come into contact with 3-Fluoro-5-(trifluoromethyl)benzonitrile,

such as gloves, absorbent pads, and empty containers, should be treated as hazardous
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waste.

Dispose of contaminated gloves and other materials in accordance with applicable laws

and good laboratory practices.[3]

Contaminated packaging should be disposed of as unused product.[3]

Arranging for Professional Disposal:

Contact a licensed hazardous waste disposal company to arrange for the pickup and

disposal of the collected waste.

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for 3-
Fluoro-5-(trifluoromethyl)benzonitrile.

Quantitative Data Summary
Property Value Reference

Flash Point 65 °C / 149 °F [1]

Density / Specific Gravity 1.35 g/cm³ [1]

Molecular Formula C₈H₃F₄N [1]

Molecular Weight 189.11 g/mol [3]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 3-Fluoro-5-(trifluoromethyl)benzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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